Cas no 152569-02-3 (2-Pyrazinecarbonitrile,3-amino-6-methyl-, 1-oxide)

• Product name: 2-Pyrazinecarbonitrile,3-amino-6-methyl-, 1-oxide
• CAS No: 152569-02-3
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 99188
• PubChem ID: 21781734

2-Pyrazinecarbonitrile,3-amino-6-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarbonitrile,3-amino-6-methyl-, 1-oxide
• 3-AMINO-6-METHYLPYRAZINE-2-CARBONITRILE 1-OXIDE
• 3-amino-6-methyl-1-oxidopyrazin-1-ium-2-carbonitrile
• Pyrazinecarbonitrile, 3-amino-6-methyl-, 1-oxide (9CI)
• DTXSID10617961
• 3-Amino-6-methyl-1-oxo-1lambda~5~-pyrazine-2-carbonitrile
• 3-Amino-6-methyl-2-pyrazinecarbonitrile 1-oxide
• 152569-02-3

• Inchi： InChI=1S/C6H6N4O/c1-4-3-9-6(8)5(2-7)10(4)11/h3H,1H3,(H2,8,9)
• InChI Key： SKYYYLVWSXOLLZ-UHFFFAOYSA-N
• SMILES： N#CC1C(N)=NC=C(C)[N+]=1[O-]

Computed Properties

• Exact Mass: 150.05428
• Monoisotopic Mass: 150.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• PSA: 89.64